Cas no 451503-28-9 ((S)-(4-Chlorophenyl)(Phenyl)Methanamine Hydrochloric Acid Salt)

• Product Name: (S)-(4-Chlorophenyl)(Phenyl)Methanamine Hydrochloric Acid Salt
• CAS No: 451503-28-9
• MF: C₁₃H₁₃Cl₂N
• MW: 254.155021429062
• MDL: MFCD12068476
• CID: 1516780
• PubChem ID: 50999286
• Update Time: 2025-06-11

(S)-(4-Chlorophenyl)(Phenyl)Methanamine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• (S)-(4-CHLOROPHENYL)(PHENYL)METHANAMINEHYDROCHLORIDE
• (S)-(4-chlorophenyl)-phenylmethanamine,hydrochloride
• (S)-(4-chlorophenyl)-phenylmethanamine
• hydrochloride
• (S)-(4-CHLOROPHENYL)(PHENYL)METHANAMINE HYDROCHLORIDE
• (S)-(4-CHLOROPHENYL)(PHENYL)METHANAMINE HCL
• (S)-(4-Chlorophenyl)(Phenyl)Methanamine Hydrochloric Acid Salt
• MFCD12068476
• L5B3J2XUT9
• AS-40132
• Benzenemethanamine, 4-chloro-alpha-phenyl-, hydrochloride, (alphaS)-
• Benzenemethanamine, 4-chloro-alpha-phenyl-, hydrochloride (1:1), (alphaS)-
• (1S)-1-(4-CHLOROPHENYL)-1-PHENYLMETHANAMINE HYDROCHLORIDE
• (4-Chlorophenyl)(phenyl)methanamine hydrochloride, (S)-
• BTA50328
• (S)-1-(4-Chlorophenyl)-1-phenylmethanamine--hydrogen chloride (1/1)
• GS4136
• (S)-(4-Chlorophenyl)(phenyl)methanamine, HCl
• CS-0156613
• (S)-(4-chlorophenyl)-phenylmethanamine;hydrochloride
• AKOS025404823
• DTXSID60679458
• 451503-28-9

• MDL： MFCD12068476
• Inchi： 1S/C13H12ClN.ClH/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10;/h1-9,13H,15H2;1H/t13-;/m0./s1
• InChI Key： UHPRBUXOILBKFH-ZOWNYOTGSA-N
• SMILES： [H]Cl.[C@@H](C1=CC=C(Cl)C=C1)(C1=CC=CC=C1)N

Computed Properties

• Exact Mass: 253.043
• Monoisotopic Mass: 253.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: White to Yellow Solid

(S)-(4-Chlorophenyl)(Phenyl)Methanamine Hydrochloric Acid Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on (S)-(4-Chlorophenyl)(Phenyl)Methanamine Hydrochloric Acid Salt

Introduction to (S)-(4-Chlorophenyl)(Phenyl)Methanamine Hydrochloric Acid Salt (CAS No. 451503-28-9)

(S)-(4-Chlorophenyl)(Phenyl)Methanamine Hydrochloric Acid Salt, identified by its CAS number 451503-28-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of amine derivatives and has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The hydrochloric acid salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The stereochemistry of this compound, specifically the (S)-configuration, plays a crucial role in its biological activity. In modern drug discovery, the precise control of stereochemistry is essential for achieving optimal pharmacological effects. The (S)-enantiomer of (4-Chlorophenyl)(Phenyl)Methanamine has been studied extensively for its potential as a chiral building block in the development of novel therapeutic agents.

Recent research has highlighted the importance of amine derivatives in the design of drugs targeting neurological and cardiovascular diseases. The structural motif present in (S)-(4-Chlorophenyl)(Phenyl)Methanamine Hydrochloric Acid Salt exhibits properties that make it a promising candidate for further investigation. Studies have demonstrated that amine-containing compounds can interact with biological targets in specific ways, influencing receptor binding and metabolic pathways.

In the context of drug development, the synthesis of enantiomerically pure compounds is a critical challenge. The hydrochloric acid salt form of (S)-(4-Chlorophenyl)(Phenyl)Methanamine provides a stable and manageable form for further chemical manipulation. This has enabled researchers to explore its utility in multi-step synthetic routes, leading to the creation of complex molecules with tailored biological activities.

The< strong>4-Chlorophenyl substituent in the molecule contributes to its overall reactivity and interaction with biological systems. Chlorinated aromatic rings are frequently found in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. The combination of the phenyl group and the chlorophenyl group in (S)-(4-Chlorophenyl)(Phenyl)Methanamine creates a diverse chemical landscape that can be exploited for drug design.

Current research trends indicate that amine derivatives are being increasingly explored for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural features of (S)-(4-Chlorophenyl)(Phenyl)Methanamine make it a candidate for developing inhibitors targeting specific kinases involved in disease pathways. Preliminary studies have shown promising results in vitro, suggesting its efficacy as a lead compound.

The hydrochloric acid salt form of this compound also offers advantages in terms of storage and handling. Salts generally have improved shelf life and are more stable under various conditions, which is essential for both laboratory research and industrial-scale production. This stability ensures that researchers can rely on consistent quality throughout their experiments.

Advances in computational chemistry have further enhanced the understanding of how (S)-(4-Chlorophenyl)(Phenyl)Methanamine Hydrochloric Acid Salt interacts with biological targets. Molecular modeling studies have provided insights into its binding mode and potential side effects, guiding the optimization process for drug development. These computational tools are indispensable in modern pharmaceutical research, allowing for rapid screening and design iterations.

The role of stereochemistry in determining biological activity cannot be overstated. The (S)-configuration of this compound influences its interactions with enzymes and receptors, potentially leading to different pharmacological outcomes compared to its (R)-isomer. This highlights the need for rigorous stereochemical control during synthesis and highlights the importance of studying both enantiomers.

In conclusion, (S)-(4-Chlorophenyl)(Phenyl)Methanamine Hydrochloric Acid Salt (CAS No. 451503-28-9) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its stereochemical purity, make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.